Cas no 881673-51-4 (Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate)

• Product Name: Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate
• CAS No: 881673-51-4
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 6797629
• PubChem ID: 66924744
• Update Time: 2025-05-20

Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-oxo-4-o-tolyl-butyric acid ethyl ester
• 881673-51-4
• 2-Cyano-4-oxo-4-o-tolyl-butyric acid ethyl ester, 95%
• MFCD11875791
• SCHEMBL1156376
• Ethyl 2-cyano-4-oxo-4-(o-tolyl)butanoate
• ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate
• WMMCEWZIGFVUKE-UHFFFAOYSA-N
• Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate

• Inchi： 1S/C14H15NO3/c1-3-18-14(17)11(9-15)8-13(16)12-7-5-4-6-10(12)2/h4-7,11H,3,8H2,1-2H3
• InChI Key： WMMCEWZIGFVUKE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)CC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Additional information on Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate

Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate (CAS No. 881673-51-4): A Comprehensive Overview

Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate (CAS No. 881673-51-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate is composed of a cyano group, a phenyl ring, and an ester functional group. These components contribute to its chemical stability and reactivity, making it an attractive candidate for further investigation. The presence of the cyano group imparts unique electronic properties, while the ester functionality provides opportunities for chemical modifications and derivatization.

Recent studies have highlighted the biological activities of Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory effects, Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate has also been investigated for its anticancer properties. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively targets and induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the disruption of mitochondrial membrane potential and the activation of caspase pathways, leading to programmed cell death.

The pharmacokinetic profile of Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate has been another area of interest. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a relatively long half-life, which could be advantageous for drug formulation and dosing regimens.

Furthermore, the safety profile of Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate has been evaluated in preclinical studies. Toxicity assessments in animal models have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

In the context of drug discovery and development, Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate represents a promising lead compound. Its multifaceted biological activities and favorable pharmacological properties make it an attractive candidate for further optimization and clinical evaluation. Ongoing research is focused on optimizing its structure to enhance potency and selectivity while minimizing potential side effects.

The synthesis of Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate has been well-documented in the literature. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common approach involves the condensation of ethyl cyanoacetate with 2-methylbenzaldehyde followed by esterification with ethanol. This method yields high purity products with good yields, making it suitable for large-scale production.

In conclusion, Ethyl 2-cyano-4-(2-methylphenyl)-4-oxobutanoate (CAS No. 881673-51-4) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacological properties, position it as a promising candidate for the development of novel therapeutic agents. Continued research into this compound is likely to uncover additional applications and optimize its use in various medical contexts.